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Compound of Interest

Compound Name: 25-Hydroxycholesterol-d6

Cat. No.: B568851 Get Quote

An In-depth Technical Guide to 25-Hydroxycholesterol-d6

This guide provides a comprehensive overview of the chemical structure, properties, and

biological significance of 25-Hydroxycholesterol-d6. It is intended for researchers, scientists,

and professionals in drug development who are utilizing this isotopically labeled oxysterol.

Chemical Identity and Properties
25-Hydroxycholesterol-d6 is the deuterium-labeled form of 25-hydroxycholesterol (25-HC), an

important oxysterol derived from cholesterol. The six deuterium atoms are located at positions

26 and 27 of the cholesterol side chain.[1] This labeling makes it an ideal internal standard for

the quantification of endogenous 25-HC in biological samples using mass spectrometry.[2][3]

Chemical Structure
The chemical structure of 25-Hydroxycholesterol-d6 is identical to that of 25-

hydroxycholesterol, with the exception of the six hydrogen atoms on carbons 26 and 27 being

replaced by deuterium.

Physicochemical Properties
The key physicochemical properties of 25-Hydroxycholesterol-d6 are summarized in the table

below.
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Property Value References

IUPAC Name

(3S,8S,9S,10R,13R,14S,17R)-

10,13-dimethyl-17-[(2R)-7,7,7-

trideuterio-6-hydroxy-6-

(trideuteriomethyl)heptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

[4]

Synonyms

Cholest-5-ene-

26,26,26,27,27,27-d6-3β,25-

diol, 25-OHC-d6

[3][4]

CAS Number 88247-69-2 [2][4][5]

Molecular Formula C₂₇H₄₀D₆O₂ [2][5]

Molecular Weight 408.69 g/mol [3][5]

Appearance White to off-white solid [3]

Purity
>95% (HPLC), ≥99%

deuterated forms (d1-d6)
[2][5]

Storage Conditions -20°C [2][5]

Shipping Conditions Ambient or on wet ice [2][5]

Solubility
Solvent Solubility References

Dimethylformamide (DMF) 2 mg/mL [1][2]

Dimethyl sulfoxide (DMSO) 100 µg/mL [1][2]

Ethanol 20 mg/mL [1][2]

Ethanol:PBS (pH 7.2) (1:2) 500 µg/mL [1][2]

Biological Significance and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lgcstandards.com/LU/en/25-Hydroxy-Cholesterol-d6/p/TRC-H918032?queryID=fd202d977a27fd4348118395e12d7576
https://www.medchemexpress.com/25-hydroxycholesterol-d6.html
https://www.lgcstandards.com/LU/en/25-Hydroxy-Cholesterol-d6/p/TRC-H918032?queryID=fd202d977a27fd4348118395e12d7576
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.lgcstandards.com/LU/en/25-Hydroxy-Cholesterol-d6/p/TRC-H918032?queryID=fd202d977a27fd4348118395e12d7576
https://www.sussex-research.com/products/che027
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.sussex-research.com/products/che027
https://www.medchemexpress.com/25-hydroxycholesterol-d6.html
https://www.sussex-research.com/products/che027
https://www.medchemexpress.com/25-hydroxycholesterol-d6.html
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.sussex-research.com/products/che027
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.sussex-research.com/products/che027
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.sussex-research.com/products/che027
https://www.biomol.com/products/chemicals/lipids/25-hydroxy-cholesterol-d6-cay11099-500
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.biomol.com/products/chemicals/lipids/25-hydroxy-cholesterol-d6-cay11099-500
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.biomol.com/products/chemicals/lipids/25-hydroxy-cholesterol-d6-cay11099-500
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.biomol.com/products/chemicals/lipids/25-hydroxy-cholesterol-d6-cay11099-500
https://www.caymanchem.com/product/11099/25-hydroxy-cholesterol-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


25-Hydroxycholesterol, the non-deuterated analogue, is a bioactive lipid that plays a crucial

role in various physiological and pathological processes. It is produced from cholesterol by the

enzyme cholesterol-25-hydroxylase (CH25H), which is an interferon-stimulated gene.[6][7] Its

production is often induced by inflammation or infection.[2] 25-HC is a key regulator of

cholesterol homeostasis, immune responses, and inflammation.[6][7]

Regulation of Cholesterol Homeostasis
25-HC is a potent suppressor of cholesterol synthesis. It acts by binding to the insulin-induced

gene (INSIG) proteins, which in turn retain the sterol regulatory element-binding protein

(SREBP) cleavage-activating protein (SCAP)/SREBP complex in the endoplasmic reticulum,

preventing its transport to the Golgi.[2] This inhibition of SREBP processing leads to a

downregulation of genes involved in cholesterol biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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